Cas no 301858-44-6 (5-amino-4-(trifluoromethyl)pentanoic acid)

• Product Name: 5-amino-4-(trifluoromethyl)pentanoic acid
• CAS No: 301858-44-6
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• MDL: MFCD00841260
• CID: 3057272
• PubChem ID: 2769949
• Update Time: 2025-05-20

5-amino-4-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-(trifluoromethyl)pentanoic acid
• AKOS000117117
• 4-(aminomethyl)-5,5,5-trifluoropentanoic acid
• AKOS016039049
• EN300-34223
• 5-amino-4-(trifluoromethyl)pentanoicacid
• AERPGFVGUBZEGI-UHFFFAOYSA-N
• CS-0345824
• 301858-44-6

• MDL： MFCD00841260
• Inchi： 1S/C6H10F3NO2/c7-6(8,9)4(3-10)1-2-5(11)12/h4H,1-3,10H2,(H,11,12)
• InChI Key： AERPGFVGUBZEGI-UHFFFAOYSA-N
• SMILES： FC(C(CN)CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 185.06636305Da
• Monoisotopic Mass: 185.06636305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-amino-4-(trifluoromethyl)pentanoic acid

5-Amino-4-(Trifluoromethyl)Pentanoic Acid: A Comprehensive Overview

The compound with CAS No. 301858-44-6, commonly referred to as 5-amino-4-(trifluoromethyl)pentanoic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The trifluoromethyl group attached to the fourth carbon of the pentanoic acid backbone introduces interesting electronic and steric effects, making it a valuable compound for research and development.

Recent studies have highlighted the importance of 5-amino-4-(trifluoromethyl)pentanoic acid in drug discovery and material science. The amino group at the fifth position of the molecule plays a crucial role in its reactivity and functionality. Researchers have explored its potential as a building block for synthesizing bioactive compounds, particularly in the development of peptide analogs and inhibitors. The trifluoromethyl group has been shown to enhance the stability and bioavailability of such compounds, making them promising candidates for therapeutic applications.

In terms of synthesis, 5-amino-4-(trifluoromethyl)pentanoic acid can be prepared through various methods, including nucleophilic substitution and coupling reactions. One notable approach involves the use of a trifluoroacetylating agent to introduce the trifluoromethyl group onto the pentanoic acid backbone. This method has been optimized in recent studies to improve yield and purity, ensuring that the compound meets high-quality standards for both research and industrial applications.

The structural versatility of 5-amino-4-(trifluoromethyl)pentanoic acid has also made it a valuable component in polymer chemistry. Its ability to form stable amide bonds has led to its use in synthesizing high-performance polymers with tailored properties, such as improved thermal stability and mechanical strength. These polymers have potential applications in advanced materials, including those used in aerospace and electronics industries.

Moreover, the compound has been studied for its role in metabolic pathways and enzyme inhibition. Researchers have found that 5-amino-4-(trifluoromethyl)pentanoic acid can act as a competitive inhibitor for certain enzymes, making it a valuable tool in understanding biochemical processes. This has implications for both drug development and metabolic engineering.

In conclusion, 5-amino-4-(trifluoromethyl)pentanoic acid (CAS No. 301858-44-6) is a versatile compound with significant potential across multiple fields. Its unique structure, combining an amino group with a trifluoromethyl group, offers diverse opportunities for innovation in chemistry, biology, and materials science. As research continues to uncover new applications and properties of this compound, its importance in scientific advancements is expected to grow further.